4-Bromo-2-ethyl-1-iodobenzene
Overview
Description
4-Bromo-2-ethyl-1-iodobenzene is an organic compound with the molecular formula C8H8BrI . It is a clear colorless to brown liquid and is often used in research .
Synthesis Analysis
The synthesis of 4-Bromo-2-ethyl-1-iodobenzene involves several stages . The first stage involves the reaction of 4-bromo-2-ethylaniline with sulfuric acid in water at 60°C for 1 hour . The second stage involves the reaction with sodium nitrite in water at 0 - 20°C for 0.75 hours . The final stage involves the reaction with potassium iodide in water at 80°C .Molecular Structure Analysis
The molecular structure of 4-Bromo-2-ethyl-1-iodobenzene is represented by the SMILES notationCCC1=C(I)C=CC(Br)=C1
. This indicates that the molecule consists of a benzene ring with bromine (Br), iodine (I), and an ethyl group (C2H5) attached to it . Physical And Chemical Properties Analysis
4-Bromo-2-ethyl-1-iodobenzene is a liquid with a refractive index of 1.6315-1.6365 at 20°C . It has a molecular weight of 310.96 .Scientific Research Applications
Synthesis of Other Compounds
4-Bromo-2-ethyl-1-iodobenzene can be used as a starting material in the synthesis of other complex organic compounds . Its structure, which includes both a bromine and an iodine atom, makes it a versatile reagent in various types of organic reactions.
Stannyllithiation of Diarylacetylenes
This compound can be employed in the synthesis of tetrasubstituted alkenes by stereo- and regioselective stannyllithiation of diarylacetylenes . This is a specific type of reaction used in organic synthesis.
Desilylation and Coupling of Silylated Alkynes
4-Bromo-2-ethyl-1-iodobenzene can be used as a reagent for in situ desilylation and coupling of silylated alkynes . This is a specific type of reaction used in the synthesis of complex organic compounds.
Total Syntheses of Alkaloids
This compound can be used as a starting reagent in the total syntheses of ent-conduramine A and ent-7-deoxypancratistatin . These are specific types of alkaloids, which are a class of naturally occurring organic compounds that mostly contain basic nitrogen atoms.
Copper-free Sonogashira Coupling
4-Bromo-2-ethyl-1-iodobenzene can be used as a substrate in copper-free Sonogashira coupling . The Sonogashira coupling is a cross-coupling reaction used in organic chemistry to synthesize aryl-alkynes.
Research and Development
As a halogenated benzene, 4-Bromo-2-ethyl-1-iodobenzene is likely used in various research and development applications. Its specific properties may make it useful in the development of new synthetic methods or materials .
Mechanism of Action
Target of Action
4-Bromo-2-ethyl-1-iodobenzene is an organic compound that primarily targets chemical reactions involving coupling . The compound’s bromine and iodine atoms play a significant role in these reactions .
Mode of Action
The compound’s mode of action is largely based on its structure, which contains bromine and iodine atoms . These atoms can participate in various coupling reactions . Furthermore, the reactivity difference between the bromine and iodine units on the benzene ring allows for sequential coupling transformations . This means that the iodine unit’s coupling reaction can occur first, followed by the bromine atom’s coupling reaction .
Biochemical Pathways
The compound is involved in the Suzuki–Miyaura coupling, a widely applied transition metal catalyzed carbon–carbon bond-forming reaction . This reaction is known for its mild and functional group tolerant reaction conditions, along with a relatively stable, readily prepared, and generally environmentally benign organoboron reagent .
Pharmacokinetics
Information on the pharmacokinetics of 4-Bromo-2-ethyl-1-iodobenzene is limited. It’s known that the compound is insoluble in water but soluble in most organic solvents . This solubility profile may influence the compound’s Absorption, Distribution, Metabolism, and Excretion (ADME) properties, and thus its bioavailability.
Result of Action
The primary result of the compound’s action is the formation of new carbon-carbon bonds through the Suzuki–Miyaura coupling . This reaction is crucial in the synthesis of various organic compounds .
Action Environment
The compound’s action, efficacy, and stability can be influenced by environmental factors. For instance, it’s recommended to handle the compound in a well-ventilated place to avoid formation of dust and aerosols . Additionally, the compound should be kept in containers that are tightly closed in a dry, cool, and well-ventilated place . These precautions help to maintain the compound’s stability and efficacy.
properties
IUPAC Name |
4-bromo-2-ethyl-1-iodobenzene | |
---|---|---|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C8H8BrI/c1-2-6-5-7(9)3-4-8(6)10/h3-5H,2H2,1H3 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
JWKQXPHYKRQLEJ-UHFFFAOYSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCC1=C(C=CC(=C1)Br)I | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C8H8BrI | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID20375742 | |
Record name | 4-bromo-2-ethyl-1-iodobenzene | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID20375742 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
310.96 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
4-Bromo-2-ethyl-1-iodobenzene | |
CAS RN |
175278-30-5 | |
Record name | 4-Bromo-2-ethyl-1-iodobenzene | |
Source | CAS Common Chemistry | |
URL | https://commonchemistry.cas.org/detail?cas_rn=175278-30-5 | |
Description | CAS Common Chemistry is an open community resource for accessing chemical information. Nearly 500,000 chemical substances from CAS REGISTRY cover areas of community interest, including common and frequently regulated chemicals, and those relevant to high school and undergraduate chemistry classes. This chemical information, curated by our expert scientists, is provided in alignment with our mission as a division of the American Chemical Society. | |
Explanation | The data from CAS Common Chemistry is provided under a CC-BY-NC 4.0 license, unless otherwise stated. | |
Record name | 4-bromo-2-ethyl-1-iodobenzene | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID20375742 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Record name | 4-Bromo-2-ethyliodobenzene | |
Source | European Chemicals Agency (ECHA) | |
URL | https://echa.europa.eu/information-on-chemicals | |
Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
Explanation | Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page. | |
Synthesis routes and methods
Procedure details
Retrosynthesis Analysis
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Strategy Settings
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Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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